Cas no 1356837-87-0 (Penicillin V-d5)

• Product Name: Penicillin V-d5
• CAS No: 1356837-87-0
• MF: C₁₆H₁₈N₂O₅S
• MW: 350.389523029327
• CID: 4552346
• PubChem ID: 45040190
• Update Time: 2025-05-20

Penicillin V-d5 Chemical and Physical Properties

Names and Identifiers

• Penicillin V-d5
• BPLBGHOLXOTWMN-DHJOJNDJSA-N
• [2H5]-Penicillin V
• Penicillin V-D5 USP/EP/BP
• Phenoxymethylpenicillin D5Q: What is Phenoxymethylpenicillin D5 Q: What is the CAS Number of Phenoxymethylpenicillin D5 Q: What is the storage condition of Phenoxymethylpenicillin D5 Q: What are the applications of Phenoxymethylpenicillin D5
• 1356837-87-0
• 6-(Phenoxy-d5-acetamido)penicillanic Acid
• HY-B0975AS
• (2S,5R,6R)-3,3-Dimethyl-7-oxo-6-[(2-phenoxy-d5-acetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid
• AKOS030254965
• (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[[2-(2,3,4,5,6-pentadeuteriophenoxy)acetyl]amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• G13654
• MS-25559
• CS-0201047
• DA-56685

• Inchi： 1S/C16H18N2O5S/c1-16(2)12(15(21)22)18-13(20)11(14(18)24-16)17-10(19)8-23-9-6-4-3-5-7-9/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22)/t11-,12+,14-/m1/s1
• InChI Key： BPLBGHOLXOTWMN-MBNYWOFBSA-N
• SMILES： C([C@H]1C(S[C@]2([H])[C@H](NC(=O)COC3C([H])=C([H])C([H])=C([H])C=3[H])C(=O)N12)(C)C)(=O)O

Computed Properties

• Exact Mass: 355.12502658g/mol
• Monoisotopic Mass: 355.12502658g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 121Ų

Additional information on Penicillin V-d5

Penicillin V-d5: A Comprehensive Overview

Penicillin V-d5 (CAS No. 1356837-87-0) is a derivative of penicillin V, a widely used antibiotic in the treatment of various bacterial infections. The "-d5" designation indicates that this compound is a deuterated form, meaning it contains deuterium atoms in place of some hydrogen atoms. This modification can be significant in certain applications, such as in drug metabolism studies or as a stable isotope for analytical purposes. Penicillin V-d5 has gained attention in recent years due to its potential in advancing our understanding of antibiotic mechanisms and improving therapeutic outcomes.

The chemical structure of Penicillin V-d5 closely resembles that of penicillin V, with the primary difference being the incorporation of deuterium atoms. This substitution does not alter the core functionality of the molecule but can influence its stability and behavior under specific conditions. Researchers have explored the use of Penicillin V-d5 in preclinical studies to better understand how antibiotics interact with bacterial enzymes, particularly beta-lactamases, which are responsible for resistance to penicillins. Recent findings suggest that deuterated antibiotics may exhibit enhanced stability against enzymatic degradation, potentially offering a new avenue for combating antibiotic resistance.

In terms of pharmacokinetics, Penicillin V-d5 has shown promise in studies examining drug metabolism. Deuterium substitution can slow down the rate of drug breakdown in the body, leading to longer half-lives and reduced dosing frequencies. This property is particularly valuable in scenarios where sustained drug levels are critical for effective treatment. For instance, a 2023 study published in *Antimicrobial Agents and Chemotherapy* demonstrated that Penicillin V-d5 exhibited improved pharmacokinetic profiles compared to its non-deuterated counterpart, suggesting potential benefits for patients requiring prolonged antibiotic therapy.

The clinical applications of Penicillin V-d5 are still under investigation, but early results are encouraging. Its enhanced stability and prolonged activity could make it a viable option for treating infections caused by resistant bacterial strains. Additionally, the use of Penicillin V-d5 in diagnostic settings has been explored, particularly in mass spectrometry-based assays where deuterated compounds serve as internal standards for accurate quantification.

From a synthetic standpoint, the production of Penicillin V-d5 involves specialized chemical processes to incorporate deuterium atoms into the penicillin backbone. This requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in isotopic synthesis have made it more feasible to produce Penicillin V-d5 on a larger scale, paving the way for broader research and potential clinical use.

In conclusion, Penicillin V-d5 (CAS No. 1356837-87-0) represents an innovative modification of a well-established antibiotic. Its deuterated form offers unique advantages in terms of stability, pharmacokinetics, and analytical utility. As research continues to uncover its full potential, Penicillin V-d5 holds promise as a tool for addressing some of the most pressing challenges in modern medicine, including antibiotic resistance and optimized drug delivery.